3-Chloro-2-ethyl-6-fluoro-benzaldehyde
Cat. No. B8289324
M. Wt: 186.61 g/mol
InChI Key: GBIYCNMUAVGURX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:13]([Br:14])([Br:15])([Br:16])[Br:17].[Cl:1][c:2]1[c:3]([CH2:11][CH3:12])[c:4]([CH:5]=[O:6])[c:7]([F:10])[cH:8][cH:9]1.[c:18]1([P:19]([c:20]2[cH:21][cH:22][cH:23][cH:24][cH:25]2)[c:26]2[cH:27][cH:28][cH:29][cH:30][cH:31]2)[cH:32][cH:33][cH:34][cH:35][cH:36]1>>[Cl:1][c:2]1[c:3]([CH2:11][CH3:12])[c:4]([CH:5]=[C:13]([Br:14])[Br:15])[c:7]([F:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrC(Br)(Br)Br
|
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1c(Cl)ccc(F)c1C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCc1c(Cl)ccc(F)c1C=C(Br)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
